Cas no 569371-09-1 (1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI))

• Product Name: 1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI)
• CAS No: 569371-09-1
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 946176
• PubChem ID: 11095939
• Update Time: 2025-04-19

1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanoic acid, alpha-amino-3,4-dihydro-3-methyl-2,4-dioxo-, (alphaS)- (9CI)
• 569371-09-1
• SCHEMBL13957568
• (S)-2-Amino-3-(3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
• (S)-2-Amino-3-(3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoicacid
• BDBM50178149
• (S)-1-(2-amino-2-carboxyethyl)-3-methylpyrimidine-2,4-dione
• CHEMBL198632

• Inchi： 1S/C8H11N3O4/c1-10-6(12)2-3-11(8(10)15)4-5(9)7(13)14/h2-3,5H,4,9H2,1H3,(H,13,14)/t5-/m0/s1
• InChI Key： OUAOUEYGUCVGCW-YFKPBYRVSA-N
• SMILES： O=C1N(C)C(C=CN1C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 104Ų